Cas no 78711-29-2 ( )

• Product Name: &nbsp
• CAS No: 78711-29-2
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 984347
• PubChem ID: 135488836
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1H-pyrido[3,2-d]pyrimidin-4-one
• 6-Methyl-3H-pyrido[3,2-d]pyrimidin-4-on
• 6-methyl-3H-pyrido[3,2-d]pyrimidin-4-one
• 6-methylpyrido< 3,2-d> pyrimidin-4(3H)-one
• AC1L6WV1
• NSC294904
• DTXSID90315498
• 78711-29-2
• Pyrido[3,2-d]pyrimidin-4(3H)-one, 6-methyl-
• SCHEMBL19153212
• 6-Methylpyrido[3,2-d]pyrimidin-4(1H)-one
• NSC-294904
• SCHEMBL13313389
• &nbsp;

• Inchi： 1S/C8H7N3O/c1-5-2-3-6-7(11-5)8(12)10-4-9-6/h2-4H,1H3,(H,9,10,12)
• InChI Key： QURMGSXLBHICEN-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C)N=2)N=CN1

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.35